Cas no 921475-95-8 (N-(3-acetylphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(3-acetylphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 921475-95-8
• MF: C₂₁H₂₀N₄O₄S
• MW: 424.472903251648
• CID: 6347969
• PubChem ID: 41211589
• Update Time: 2025-07-18

N-(3-acetylphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• N-(3-acetylphenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide
• N-(3-acetylphenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• 921475-95-8
• F2096-1099
• N-(3-acetylphenyl)-2-(2-{[(2-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• AKOS024627195

• Inchi： 1S/C21H20N4O4S/c1-13(26)14-6-5-7-15(10-14)22-19(27)11-16-12-30-21(23-16)25-20(28)24-17-8-3-4-9-18(17)29-2/h3-10,12H,11H2,1-2H3,(H,22,27)(H2,23,24,25,28)
• InChI Key： LQBCBQVZVOZDBU-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC=C(C(C)=O)C=2)=O)N=C1NC(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 424.12052631g/mol
• Monoisotopic Mass: 424.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-acetylphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide

Introduction to N-(3-acetylphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide and Its Significance in Modern Chemical Biology

N-(3-acetylphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide

The compound with the CAS number 921475-95-8 represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its acetylphenyl and thiazole moieties, has garnered significant attention due to its potential biological activities and mechanistic insights into drug design. The presence of functional groups such as the carbamoylamino bridge and the methoxyphenyl ring suggests a multifaceted role in molecular interactions, making it a subject of intense study in both academic and industrial settings.

In recent years, the exploration of heterocyclic compounds has been pivotal in the development of novel therapeutic agents. The thiazole core, a prominent feature in N-(3-acetylphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide, is well-documented for its diverse pharmacological properties. Thiazole derivatives have been extensively investigated for their antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in this compound not only contributes to its unique chemical profile but also opens up possibilities for targeted drug delivery systems.

The acetylphenyl group in the molecule adds another layer of complexity, influencing both its solubility and reactivity. This moiety is often employed in medicinal chemistry to modulate binding affinity and metabolic stability. The combination of these features makes N-(3-acetylphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide a promising candidate for further investigation in drug discovery pipelines.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with remarkable accuracy. Molecular docking studies have been instrumental in understanding how this molecule interacts with biological targets. For instance, simulations suggest that the carbamoylamino group may engage with specific amino acid residues in protein binding pockets, potentially modulating enzyme activity or receptor function. These insights are crucial for designing molecules with enhanced efficacy and reduced side effects.

The role of natural products as inspiration for synthetic chemistry cannot be overstated. Many bioactive compounds share structural motifs with naturally occurring molecules, which have been refined over evolutionary timescales. The thiazole ring is one such motif that is prevalent in natural products and has been successfully harnessed for medicinal applications. By studying compounds like N-(3-acetylphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide, researchers can gain valuable insights into how structural modifications influence biological outcomes.

In conclusion, the compound with CAS number 921475-95-8 represents a significant advancement in the field of chemical biology. Its unique structure and functional groups make it a versatile tool for drug discovery and mechanistic studies. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.